N'-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide

• IUPAC Name: N'-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide
• InChI: InChI=1S/C12H15N3O2/c1-8-2-4-10(5-3-8)15-7-9(6-11(15)16)12(13)14-17/h2-5,9,17H,6-7H2,1H3,(H2,13,14)
• InChI Key: RWQXDSGSLPYQOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=NO)N
• Isomeric SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)/C(=N/O)/N
• Molecular Formula: C12H15N3O2
• DSSTOX Substance ID: DTXSID401168972
• Molecular Weight: 233.27 g/mol
• CAS RN: 1443984-75-5

Description

N-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide, also known as NM-3, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. NM-3 is a small molecule inhibitor that has been shown to have promising anticancer properties.

Mechanism of Action

N'-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide inhibits HDAC activity by binding to the active site of the enzyme. HDACs remove acetyl groups from histone proteins, which leads to the repression of gene expression. By inhibiting HDAC activity, this compound increases the acetylation of histone proteins, which leads to the activation of tumor suppressor genes and the repression of oncogenes. This results in the induction of cell cycle arrest, apoptosis, and differentiation in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the acetylation of histone proteins, which leads to the activation of tumor suppressor genes and the repression of oncogenes. This results in the induction of cell cycle arrest, apoptosis, and differentiation in cancer cells. This compound has also been shown to inhibit the growth of blood vessels, which is an important process in the development of cancer.

Advantages and Limitations for Lab Experiments

N'-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been shown to have potent anticancer properties and can be used to study the role of HDAC in cancer development. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in some experiments. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

For the study of N'-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide include the development of more potent and selective HDAC inhibitors, the study of its effects in combination with other anticancer agents, and its potential role in other diseases.

Scientific Research Applications

N'-hydroxy-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboximidamide has been extensively studied for its potential anticancer properties. It has been shown to inhibit the activity of histone deacetylase (HDAC), which is a key enzyme involved in the regulation of gene expression. HDAC inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.